Cas no 26824-00-0 (Propanedioic acid,[[(1-ethyl-3-methyl-1H-pyrazol-5-yl)amino]methylene]-, diethyl ester)

• Product Name: Propanedioic acid,[[(1-ethyl-3-methyl-1H-pyrazol-5-yl)amino]methylene]-, diethyl ester
• CAS No: 26824-00-0
• MF: C₁₄H₂₁N₃O₄
• MW: 295.334243535995
• CID: 1428653
• Update Time: 2024-08-15

Propanedioic acid,[[(1-ethyl-3-methyl-1H-pyrazol-5-yl)amino]methylene]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,[[(1-ethyl-3-methyl-1H-pyrazol-5-yl)amino]methylene]-, diethyl ester
• Propanedioic acid, 2-[[(1-ethyl-3-methyl-1H-pyrazol-5-yl)amino]methylene]-, 1,3-diethyl ester

• Inchi： 1S/C14H21N3O4/c1-5-17-12(8-10(4)16-17)15-9-11(13(18)20-6-2)14(19)21-7-3/h8-9,15H,5-7H2,1-4H3
• InChI Key： QBJCYSJXDXOZJU-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)/C(=C/NC1N(CC)N=C(C)C=1)/C(OCC)=O

Computed Properties

• Exact Mass: 295.15333

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 380.0±42.0 °C(Predicted)
• PSA: 82.45
• pka: 3.19±0.10(Predicted)